Cas no 62951-70-6 (Titanium, tetrachloro(2-propanone)-)

• Product Name: Titanium, tetrachloro(2-propanone)-
• CAS No: 62951-70-6
• MF: C₃H₂Cl₄OTi
• MW: 243.72637796402
• CID: 428352
• PubChem ID: 71381705
• Update Time: 2025-04-19

Titanium, tetrachloro(2-propanone)- Chemical and Physical Properties

Names and Identifiers

• Titanium, tetrachloro(2-propanone)-
• 1,1,1,3-tetrachloropropan-2-one,titanium
• 1,1,1,3-Tetrachloropropan-2-one--titanium (1/1)
• 62951-70-6
• DTXSID90804135

• Inchi： 1S/C3H2Cl4O.Ti/c4-1-2(8)3(5,6)7;/h1H2;
• InChI Key： CCNWYLHFQBMWJW-UHFFFAOYSA-N
• SMILES： [Ti].ClC(C(CCl)=O)(Cl)Cl

Computed Properties

• Exact Mass: 239.83876
• Monoisotopic Mass: 241.833916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 93.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07